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molecular formula C12H15ClN2O2 B8725572 Ethyl 3-(6-chloropyrimidin-4-yl)-3-cyclopropylpropanoate

Ethyl 3-(6-chloropyrimidin-4-yl)-3-cyclopropylpropanoate

Cat. No. B8725572
M. Wt: 254.71 g/mol
InChI Key: QKNQVIQIXBFSBE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09181186B2

Procedure details

Under a nitrogen atmosphere, to a solution of ethyl 3-cyclopropyl-3-(6-hydroxypyrimidin-4-yl)propanoate (1.00 g) and DMF (66 μL) in ethyl acetate (11 mL) was added oxalyl dichloride (1.11 mL) at 0° C., and the mixture was stirred at room temperature for 1 hr. A small amount of 1N hydrochloric acid was added to the reaction mixture, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (929 mg) as a colorless oil.
Name
ethyl 3-cyclopropyl-3-(6-hydroxypyrimidin-4-yl)propanoate
Quantity
1 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
66 μL
Type
reactant
Reaction Step One
Name
oxalyl dichloride
Quantity
1.11 mL
Type
reactant
Reaction Step One
Name
ethyl acetate
Quantity
11 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[CH:1]1([CH:4]([C:11]2[CH:16]=[C:15](O)[N:14]=[CH:13][N:12]=2)[CH2:5][C:6]([O:8][CH2:9][CH3:10])=[O:7])[CH2:3][CH2:2]1.CN(C=O)C.C(Cl)(=O)C([Cl:26])=O.Cl>C(OCC)(=O)C>[Cl:26][C:15]1[N:14]=[CH:13][N:12]=[C:11]([CH:4]([CH:1]2[CH2:3][CH2:2]2)[CH2:5][C:6]([O:8][CH2:9][CH3:10])=[O:7])[CH:16]=1

Inputs

Step One
Name
ethyl 3-cyclopropyl-3-(6-hydroxypyrimidin-4-yl)propanoate
Quantity
1 g
Type
reactant
Smiles
C1(CC1)C(CC(=O)OCC)C1=NC=NC(=C1)O
Name
DMF
Quantity
66 μL
Type
reactant
Smiles
CN(C)C=O
Name
oxalyl dichloride
Quantity
1.11 mL
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Name
ethyl acetate
Quantity
11 mL
Type
solvent
Smiles
C(C)(=O)OCC
Step Two
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 1 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the solvent was evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography (ethyl acetate/hexane)

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
ClC1=CC(=NC=N1)C(CC(=O)OCC)C1CC1
Measurements
Type Value Analysis
AMOUNT: MASS 929 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.